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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core characteristics of 3-
Ethoxypropylamine, a versatile primary amine compound. It includes detailed
physicochemical and spectroscopic data, experimental protocols for its synthesis, and a
summary of its primary applications.

Core Chemical Identity and Properties

3-Ethoxypropylamine, with the linear formula C2H50(CH2)3NH2, is a clear, colorless liquid.
[1][2] It is also known by several synonyms, including 3-Ethoxy-1-propanamine and 3-
Aminopropyl ethyl ether.[1][3] This bifunctional molecule, containing both an ether linkage and
a primary amine group, is completely miscible with water and soluble in common organic
solvents.[1][3]

Table 1: Physicochemical Properties of 3-Ethoxypropylamine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b153944?utm_src=pdf-interest
https://www.benchchem.com/product/b153944?utm_src=pdf-body
https://www.benchchem.com/product/b153944?utm_src=pdf-body
https://www.benchchem.com/product/b153944?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8108243.htm
https://alkylamines.com/product/3-ethoxy-propylamine-etopa/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8108243.htm
https://www.fishersci.com/shop/products/3-ethoxypropylamine-99-thermo-scientific/AAB2369436
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8108243.htm
https://www.fishersci.com/shop/products/3-ethoxypropylamine-99-thermo-scientific/AAB2369436
https://www.benchchem.com/product/b153944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 6291-85-6 [4]
Molecular Formula C5H13NO [4]
Molecular Weight 103.16 g/mol [4]
Density 0.861 g/mL at 25 °C [1]4]
Boiling Point 136-138 °C [1][4]
Melting Point -70 °C [11[5]
Flash Point 32.8 °C (91 °F) [3][6]
Refractive Index (n20/D) 1.418 [1]14]
Vapor Pressure 7.19 mmHg at 25 °C [51[6]
pKa 9.79 + 0.10 (Predicted) [1][7]
Water Solubility Miscible [11[3]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Key Features and Peaks Reference(s)

Major m/z peaks at 30 (base
Mass Spectrometry (EI) [8]
peak), 56, 57, 74.

Data available from NIST/EPA
Infrared (IR) Spectroscopy [9]
Gas-Phase Infrared Database.

Specific peak data not
available in the provided
search results but can be
predicted based on the

1H NMR, 3C NMR )
structure: expect signals for
ethyl group (CH3CH2), propyl
chain (OCH2CH2CH2N), and

amine protons (NH2).
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Experimental Protocols

2.1. Synthesis of 3-Ethoxypropylamine

A common industrial synthesis route involves a two-step process starting from ethanol and
acrylonitrile.[10]

Step 1: Preparation of 3-Ethoxypropionitrile Ethanol and acrylonitrile are reacted in the
presence of a strong-basicity catalyst.

o Methodology:
o Charge a reactor with ethanol and the catalyst.
o Control the reactor temperature and slowly add acrylonitrile dropwise.

o After the addition is complete, maintain the temperature for a set period to ensure the
reaction goes to completion, yielding 3-ethoxypropionitrile.[10]

Step 2: Hydrogenation to 3-Ethoxypropylamine The resulting 3-ethoxypropionitrile is then
reduced to form the final product.

e Methodology:

o The prepared 3-ethoxypropionitrile is subjected to hydrogenation in the presence of a
specific hydrogenation catalyst (e.g., a Raney nickel or cobalt-based catalyst), hydrogen
gas, and an inhibitor.[10]

o The reaction is carried out under pressure in a suitable reactor.

o Upon completion of the hydrogenation, the crude product is purified by vacuum distillation
to yield 3-ethoxypropylamine with a purity of over 99.5%.[10]
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Synthesis of 3-Ethoxypropylamine.

Applications in Research and Development

3-Ethoxypropylamine serves as a key intermediate and building block in various chemical

syntheses.

e Dye and Cosmetic Production: It is widely employed as an intermediate in the manufacturing
of dyestuffs, such as disperse dyes.[1][5][11]

o Polymer Chemistry: The compound has been used to modify polymer properties. For
instance, it can partially open the rigid oxetane chain in the synthesis of oxetane-based
oligomers to generate specific material characteristics.[4][12]

o Pharmaceutical and Agrochemical Synthesis: As a primary amine, it is a versatile precursor
for creating more complex molecules with potential biological activity.
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« Corrosion Inhibition: Similar alkoxypropylamines are used as corrosion inhibitors, suggesting
a potential application for 3-ethoxypropylamine in this area.[13][14]
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General workflow for use in synthesis.
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Safety and Handling

3-Ethoxypropylamine is classified as a flammable and corrosive liquid.[5][8][15]

e Hazards: It is a flammable liquid and vapor.[15][16] It is harmful if swallowed or inhaled and
causes severe skin burns and eye damage.[1][15]

e Handling: Use in a well-ventilated area, away from ignition sources.[2][3] Personal protective
equipment (PPE), including gloves, safety goggles, and appropriate respiratory protection,
should be worn.[2]

o Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[3] It should
be kept separate from oxidizing agents.[3]

This guide is intended for informational purposes for qualified professionals. Always consult the
full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C6291856&Mask=80
https://patents.google.com/patent/CN109369423B/en
https://patents.google.com/patent/CN109369423B/en
https://www.sfdchem.com/biochemical-engineering/amino-acids-and-derivatives/3-ethoxypropylamine.html
https://www.scientificlabs.co.uk/product/oxygen-compounds/239437-100G
https://www.univarsolutions.com/3-methoxypropylamine-5017414
https://www.atamanchemicals.com/3-methoxypropylamine_u32092/
https://www.sigmaaldrich.com/CA/en/product/aldrich/239437
https://www.koeichem.com/en/product/index.php/item?cell003=Amines&cell004=Alkylamines&page=3&name=3-Ethoxypropylamine+++++++++++++++++++++++&id=40&label=1
https://www.koeichem.com/en/product/index.php/item?cell003=Amines&cell004=Alkylamines&page=3&name=3-Ethoxypropylamine+++++++++++++++++++++++&id=40&label=1
https://www.benchchem.com/product/b153944#basic-characteristics-of-c2h5o-ch2-3nh2
https://www.benchchem.com/product/b153944#basic-characteristics-of-c2h5o-ch2-3nh2
https://www.benchchem.com/product/b153944#basic-characteristics-of-c2h5o-ch2-3nh2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

